Cas no 61978-47-0 (1-Naphthalenecarbonitrile, 3,4-dihydroxy-)
61978-47-0 structure
Product Name:1-Naphthalenecarbonitrile, 3,4-dihydroxy-
CAS No:61978-47-0
MF:C11H7NO2
MW:185.178782701492
CID:461828
PubChem ID:71390872
Update Time:2025-04-19
1-Naphthalenecarbonitrile, 3,4-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarbonitrile, 3,4-dihydroxy-
- 3,4-dihydroxynaphthalene-1-carbonitrile
- 61978-47-0
- DTXSID60812767
-
- Inchi: 1S/C11H7NO2/c12-6-7-5-10(13)11(14)9-4-2-1-3-8(7)9/h1-5,13-14H
- InChI Key: XUELIRFGGJUZJX-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C#N)=C2C=CC=CC2=1)O
Computed Properties
- Exact Mass: 185.04771
- Monoisotopic Mass: 185.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- PSA: 64.25
1-Naphthalenecarbonitrile, 3,4-dihydroxy- Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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